Cas no 76143-53-8 (5-methyl-4-nitro-1H-Pyrazol-3-amine)

• Product Name: 5-methyl-4-nitro-1H-Pyrazol-3-amine
• CAS No: 76143-53-8
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 1084370
• PubChem ID: 12773552
• Update Time: 2025-06-11

5-methyl-4-nitro-1H-Pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-nitro-1H-Pyrazol-3-amine
• 3-Methyl-4-nitro-1H-pyrazol-5-amine
• EN300-2517610
• 76143-53-8
• 5-amino-3-methyl-4-nitropyrazole
• 5-Methyl-4-nitro-1H-pyrazol-3-ylamine
• AKOS022474390
• CS-0285146
• AKOS011004566
• AT21778
• SCHEMBL9354794

• Inchi： 1S/C4H6N4O2/c1-2-3(8(9)10)4(5)7-6-2/h1H3,(H3,5,6,7)
• InChI Key： ORPMTJVASAKZCT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NNC=1C)=O

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Additional information on 5-methyl-4-nitro-1H-Pyrazol-3-amine

Comprehensive Overview of 5-methyl-4-nitro-1H-Pyrazol-3-amine (CAS No. 76143-53-8)

5-methyl-4-nitro-1H-Pyrazol-3-amine (CAS No. 76143-53-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, which combines a methyl group at the 5-position and a nitro group at the 4-position of the pyrazole ring. These functional groups contribute to its reactivity and potential applications, making it a subject of ongoing scientific exploration.

The compound's CAS number 76143-53-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Researchers often search for "5-methyl-4-nitro-1H-Pyrazol-3-amine synthesis" or "76143-53-8 applications" to explore its utility in drug discovery and other advanced fields. Recent trends indicate growing interest in its potential as a building block for heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities.

In the pharmaceutical sector, 5-methyl-4-nitro-1H-Pyrazol-3-amine is studied for its role as an intermediate in the synthesis of more complex molecules. Its nitro group offers opportunities for further chemical modifications, making it valuable for creating libraries of compounds for high-throughput screening. This aligns with current industry demands for "novel drug scaffolds" and "small molecule therapeutics," which are frequently searched terms in scientific literature.

From an agrochemical perspective, pyrazole derivatives like CAS 76143-53-8 are investigated for their potential pesticidal and herbicidal properties. The methyl and nitro substituents on the pyrazole core may influence the compound's interaction with biological targets, a topic often explored under search queries like "pyrazole-based agrochemicals" or "nitroheterocycles in agriculture." These studies contribute to the development of more efficient and environmentally friendly crop protection agents.

The compound's physical and chemical properties are frequently discussed in research circles. Analytical chemists might search for "5-methyl-4-nitro-1H-Pyrazol-3-amine characterization" or "76143-53-8 spectroscopic data" to understand its behavior under various conditions. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups creates interesting electronic effects that influence its reactivity and stability.

In material science, researchers are exploring the potential of 5-methyl-4-nitro-1H-Pyrazol-3-amine as a precursor for energetic materials or as a component in coordination chemistry. The search terms "nitropyrazole materials applications" and "pyrazole-based ligands" reflect this growing interest. The compound's ability to form complexes with metals could lead to applications in catalysis or functional materials development.

Synthetic methodologies for CAS 76143-53-8 continue to evolve, with researchers investigating more efficient and sustainable routes. Popular search queries like "green synthesis of 5-methyl-4-nitro-1H-Pyrazol-3-amine" and "catalytic approaches to nitropyrazoles" demonstrate the field's focus on environmentally conscious chemistry. Recent advancements have explored microwave-assisted synthesis and continuous flow methods to improve yield and reduce waste.

The safety profile and handling considerations of 5-methyl-4-nitro-1H-Pyrazol-3-amine are important topics for industrial applications. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers often look for "76143-53-8 safety data" or "nitropyrazole handling guidelines" to ensure safe experimentation.

Future research directions for 5-methyl-4-nitro-1H-Pyrazol-3-amine may include exploring its biological activity more thoroughly or developing novel derivatives with enhanced properties. The scientific community remains interested in "structure-activity relationships of nitropyrazoles" and "new applications for 76143-53-8," indicating the compound's ongoing relevance in multiple disciplines.

In conclusion, 5-methyl-4-nitro-1H-Pyrazol-3-amine (CAS No. 76143-53-8) represents an important building block in modern chemistry with diverse potential applications. Its unique combination of substituents on the pyrazole core makes it a valuable subject for continued research across pharmaceutical, agricultural, and materials science fields. As synthetic methods advance and new applications emerge, this compound is likely to maintain its position as a focus of scientific investigation and industrial development.